Cas no 2172177-86-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• CAS No: 2172177-86-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5888604
• PubChem ID: 165516009
• Update Time: 2025-10-30

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• EN300-1521781
• 2172177-86-3
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamido]butanoic acid

• Inchi： 1S/C28H36N2O5/c1-19(2)30(17-9-15-26(31)32)27(33)20(3)10-8-16-29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,8-10,15-18H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： SRPDYAGDFPOXNF-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid

Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS No. 2172177-86-3)

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid, identified by its CAS number 2172177-86-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety linked through a methoxycarbonyl group, an amino substituent, and a butanoic acid backbone. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular design.

The fluorenyl group, a prominent feature in this molecule, is renowned for its stability and rigidity, making it a favored component in the development of advanced materials and pharmaceuticals. Its aromaticity and planar structure provide an excellent scaffold for further derivatization, enabling the creation of complex libraries of compounds with tailored biological activities. In recent years, researchers have been exploring the potential of fluorene-based derivatives as building blocks for novel therapeutic agents, particularly in the realms of oncology and anti-inflammatory treatments.

One of the most striking aspects of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid is the incorporation of a methoxycarbonyl group, which serves as a protecting group for the amino functionality. This strategy is commonly employed in peptide synthesis to prevent unwanted side reactions during multi-step organic transformations. The methoxycarbonyl moiety can be selectively removed under mild acidic conditions, allowing for precise control over the reactivity of the amino group. Such modularity is crucial in medicinal chemistry, where the ability to manipulate functional groups with high fidelity is essential for optimizing drug candidates.

The amino substituent in this compound plays a pivotal role in its potential biological activity. Amino groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is critical for interactions with biological targets such as enzymes and receptors. The presence of this group suggests that 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid may exhibit pharmacological properties worthy of investigation. For instance, it could serve as a precursor to more complex molecules designed to modulate specific signaling pathways or inhibit disease-causing proteins.

The butanoic acid backbone provides an additional layer of structural complexity and potential functionality. Butanoic acid derivatives are frequently encountered in natural products and synthetic drugs due to their versatility and compatibility with various biological systems. The N-terminal amide linkage further enhances the compound's structural diversity, allowing for further derivatization into peptidomimetics or other bioactive entities. These features make 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that combine multiple pharmacophoric elements into a single molecule. The combination of a fluorenyl group with an amide linkage offers a promising approach to creating compounds with enhanced binding affinity and selectivity. Such molecules are particularly valuable in drug discovery efforts aimed at identifying inhibitors or modulators of key biological targets. The structural features of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)pentanamidobutanoic acid align well with these trends, making it a compelling subject for further research.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with high precision. The synthetic route likely involves multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions may have been employed to introduce the fluorenyl moiety, while protecting group strategies would have been crucial during the assembly process. The successful preparation of 4-5-({(9H-fluoren}-9\text{-yl)methoxycarbonyl}amino)-2-methyl-N-(propan\text{-}2\text{-yl})pentanamidobutanoic acid demonstrates the growing sophistication of synthetic methodologies in pharmaceutical chemistry.

The potential applications of this compound extend beyond traditional drug development into areas such as materials science and biotechnology. Fluorene-based compounds are known for their fluorescence properties, making them useful in sensors, light-emitting diodes (LEDs), and other optoelectronic devices. Additionally, the structural motifs present in this molecule could inspire new generations of bioactive agents with improved pharmacokinetic profiles or enhanced therapeutic efficacy.

As research continues to uncover new applications for complex organic molecules like 4\text{-}5\text{\(-}\{((9H\text{-}fluorene\text{-}9\text{-}\text{yl})methoxycarbonyl})\text{amino}\)\-\] \text{2\text{-methyl}\text{-}N\((propan\text{-}2\text{-}\text{yl})pentanamido\)butanoic acid, it will be essential to explore their interactions with biological systems at both molecular and cellular levels. High-throughput screening technologies coupled with computational modeling will likely play key roles in evaluating their potential as lead compounds or tools for mechanistic studies.

In conclusion, 4\text{-}5\(\(-}\{((9H\text{-}fluorene\text{-}9\text-\(\))methoxycarbonyl})\)\)\(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \(\(-}\(\))\) \((propan\( 2172177\_86\_3\) represents a significant advancement in synthetic chemistry and holds considerable promise for future applications in pharmaceuticals, materials science,and biotechnology.\ Its unique structural features make it an attractive candidate for further investigation,with potential implications across multiple scientific disciplines.\ As our understanding grows,the full scope of its utility is likely to expand,offering new opportunities for innovation.\